Cas no 2092453-05-7 (Benzoic acid, 4-bromo-3-(cyclopropylthio)-)

• Product Name: Benzoic acid, 4-bromo-3-(cyclopropylthio)-
• CAS No: 2092453-05-7
• MF: C₁₀H₉BrO₂S
• MW: 273.146260976791
• CID: 5266820
• Update Time: 2025-06-09

Benzoic acid, 4-bromo-3-(cyclopropylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-3-(cyclopropylthio)-

• Inchi： 1S/C10H9BrO2S/c11-8-4-1-6(10(12)13)5-9(8)14-7-2-3-7/h1,4-5,7H,2-3H2,(H,12,13)
• InChI Key： DWDKYTCVVJZPIU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Br)C(SC2CC2)=C1

Additional information on Benzoic acid, 4-bromo-3-(cyclopropylthio)-

Benzoic Acid, 4-Bromo-3-(Cyclopropylthio) (CAS No. 2092453-05-7): An Overview of a Promising Compound in Pharmaceutical Research

Benzoic acid, 4-bromo-3-(cyclopropylthio) (CAS No. 2092453-05-7) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential applications in various therapeutic areas, including cancer treatment and anti-inflammatory therapies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of benzoic acid, 4-bromo-3-(cyclopropylthio).

Chemical Structure and Properties

Benzoic acid, 4-bromo-3-(cyclopropylthio) is a substituted benzoic acid with a bromine atom at the para position and a cyclopropylthio group at the meta position. The molecular formula of this compound is C₁₀H₉BrO₂S, and its molecular weight is approximately 267.14 g/mol. The presence of the bromine and cyclopropylthio groups imparts unique physical and chemical properties to the molecule. For instance, the bromine atom enhances the lipophilicity of the compound, which can be advantageous for improving its cellular uptake and bioavailability.

The cyclopropylthio group is known for its ability to form stable thioether linkages, which can contribute to the compound's stability under various conditions. Additionally, the thioether linkage can participate in specific interactions with biological targets, such as enzymes and receptors, making benzoic acid, 4-bromo-3-(cyclopropylthio) a promising candidate for drug development.

Synthesis Methods

The synthesis of benzoic acid, 4-bromo-3-(cyclopropylthio) has been explored using various approaches. One common method involves the reaction of 4-bromobenzoic acid with cyclopropyl mercaptan in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). This reaction typically proceeds via an intermediate acyl chloride or ester formation step followed by nucleophilic substitution with cyclopropyl mercaptan.

An alternative approach involves the direct thiolation of 4-bromobenzoyl chloride with cyclopropyl mercaptan in an appropriate solvent such as dichloromethane or tetrahydrofuran (THF). This method offers advantages in terms of yield and purity, making it suitable for large-scale production.

Biological Activities

Benzoic acid, 4-bromo-3-(cyclopropylthio) has demonstrated a range of biological activities that make it an attractive candidate for further investigation. One of the most notable activities is its potential as an anticancer agent. Recent studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer.

The mechanism of action for the anticancer activity of benzoic acid, 4-bromo-3-(cyclopropylthio) is not yet fully understood but is believed to involve multiple pathways. For instance, it has been reported to induce apoptosis through mitochondrial dysfunction and activation of caspase cascades. Additionally, this compound may interfere with cell cycle progression by targeting key regulatory proteins such as cyclin-dependent kinases (CDKs).

Beyond its anticancer properties, benzoic acid, 4-bromo-3-(cyclopropylthio) has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in activated immune cells. This anti-inflammatory activity may be attributed to its ability to modulate signaling pathways involved in inflammation, such as nuclear factor-kappa B (NF-κB) activation.

Clinical Trials and Future Prospects

The promising preclinical results with benzoic acid, 4-bromo-3-(cyclopropylthio) have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

In addition to its potential as a standalone therapeutic agent, there is growing interest in exploring combination therapies involving benzoic acid, 4-bromo-3-(cyclopropylthio). For example, preclinical studies have demonstrated synergistic effects when this compound is used in combination with conventional chemotherapeutic agents such as paclitaxel or cisplatin. These findings suggest that combination therapies could enhance treatment efficacy while reducing toxicity.

Conclusion

Benzoic acid, 4-bromo-3-(cyclopropylthio) (CAS No. 2092453-05-7) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential applications in cancer treatment and anti-inflammatory therapies make it an exciting area of research for pharmaceutical scientists and clinicians alike. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy profile, there is optimism that this compound could play a significant role in future therapeutic strategies.